Cas no 750-11-8 (1,4-Benzenedicarboxamide,N1,N4-bis(2-nitrophenyl)-)

1,4-Benzenedicarboxamide,N1,N4-bis(2-nitrophenyl)- structure
750-11-8 structure
Product Name:1,4-Benzenedicarboxamide,N1,N4-bis(2-nitrophenyl)-
CAS No:750-11-8
MF:C20H14N4O6
MW:406.34836435318
CID:581630
PubChem ID:272221
Update Time:2025-04-19

1,4-Benzenedicarboxamide,N1,N4-bis(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxamide,N1,N4-bis(2-nitrophenyl)-
    • 1-N,4-N-bis(2-nitrophenyl)benzene-1,4-dicarboxamide
    • AC1L6RHR
    • AC1Q5NIG
    • AR-1K1402
    • n,n'-bis(2-nitrophenyl)benzene-1,4-dicarboxamide
    • N,N'-di(o-nitrophenyl)terephthalamide
    • NSC116505
    • Terephthalanilide, 2',2''-dinitro-
    • PPRRBSHUCDIFPZ-UHFFFAOYSA-N
    • SR-01000358219
    • DTXSID60297530
    • A838524
    • N1,N4-bis(2-nitrophenyl)benzene-1,4-dicarboxamide
    • 750-11-8
    • SR-01000358219-1
    • AKOS000635133
    • NSC-116505
    • Inchi: 1S/C20H14N4O6/c25-19(21-15-5-1-3-7-17(15)23(27)28)13-9-11-14(12-10-13)20(26)22-16-6-2-4-8-18(16)24(29)30/h1-12H,(H,21,25)(H,22,26)
    • InChI Key: PPRRBSHUCDIFPZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(NC2C=CC=CC=2[N+](=O)[O-])=O)=CC=1)NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 406.09142
  • Monoisotopic Mass: 406.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • Density: 1.5
  • Boiling Point: 492.6°Cat760mmHg
  • Flash Point: 251.7°C
  • Refractive Index: 1.733
  • PSA: 144.48
  • LogP: 5.20000

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